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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 21

Cat. No.: B12375287

This technical guide provides a comprehensive overview of the synthesis and characterization
of a potent carbonic anhydrase (CA) inhibitor, herein referred to as Carbonic Anhydrase
Inhibitor 21. This document is intended for researchers, scientists, and professionals in the
field of drug development.

Introduction

Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of
carbon dioxide to bicarbonate and a proton.[1][2][3] These enzymes are involved in numerous
physiological processes, including pH regulation, respiration, and electrolyte balance.[2][4]
Several CA isoforms are established therapeutic targets for a range of diseases such as
glaucoma, epilepsy, and cancer.[1][3][5][6] In particular, isoforms like CA IX and XII are
overexpressed in hypoxic tumors, making them attractive targets for anticancer drug
development.[3][5]

Carbonic Anhydrase Inhibitor 21 is a sulfonamide-based inhibitor that exhibits significant
inhibitory activity against several human carbonic anhydrase (hCA) isoforms. This guide details
its synthesis, purification, and comprehensive characterization, including its inhibitory potency
and selectivity.

Synthesis of Carbonic Anhydrase Inhibitor 21

The synthesis of Carbonic Anhydrase Inhibitor 21, a tosylureido benzenesulfonamide
derivative, is typically achieved through a multi-step process. The general synthetic workflow is
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Synthesis Workflow

Reaction in an aprotic solvent
(e.g., Dichloromethane)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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